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Compound of Interest

Compound Name: Disodium

Cat. No.: B8443419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the clinical trial use of

fospropofol disodium for anesthesia induction. The information is compiled from various

clinical studies to guide researchers and professionals in drug development.

Introduction
Fospropofol disodium is a water-soluble prodrug of propofol, an intravenous sedative-hypnotic

agent.[1][2] It is indicated for monitored anesthesia care (MAC) sedation in adult patients

undergoing diagnostic or therapeutic procedures.[3][4] Upon intravenous administration,

fospropofol disodium is rapidly metabolized by alkaline phosphatases in the body to produce

propofol, which is the active anesthetic compound.[1][2] This controlled conversion offers a

different pharmacokinetic and pharmacodynamic profile compared to traditional propofol lipid

emulsions, potentially providing a smoother onset and offset of sedation and reducing injection

site pain.[1][4]

Mechanism of Action
Fospropofol disodium itself is an inactive compound. Its anesthetic effects are solely

attributable to the liberated propofol.[1] The mechanism involves the following steps:

Hydrolysis: After intravenous injection, fospropofol disodium is hydrolyzed by ubiquitous

alkaline phosphatases, primarily in the vascular endothelium, liver, and kidneys. This
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reaction yields propofol, formaldehyde, and phosphate.[1][2][5] For every 1.86 mg of

fospropofol disodium administered, 1 mg of propofol is produced.[3][5]

GABAA Receptor Modulation: The liberated propofol crosses the blood-brain barrier and acts

on the central nervous system.[6] It potentiates the activity of the gamma-aminobutyric acid

(GABA) type A receptor, the primary inhibitory neurotransmitter in the brain.[1][2]

Neuronal Inhibition: Propofol enhances the GABA-mediated influx of chloride ions into

neurons. This leads to hyperpolarization of the cell membrane, decreased neuronal

excitability, and ultimately, the sedative and hypnotic effects required for anesthesia.[1]
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Caption: Mechanism of action of fospropofol disodium.
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Pharmacokinetics and Pharmacodynamics
The pharmacokinetic profile of fospropofol disodium differs significantly from propofol

emulsion due to its conversion from a prodrug.

Parameter
Fospropofol
Disodium

Propofol (liberated
from Fospropofol)

Propofol Emulsion

Onset of Sedation 4 to 8 minutes[2][5] -
Faster than

fospropofol

Peak Plasma

Concentration (tmax)

Dose-dependent (e.g.,

8-12 min)[5]

Later than propofol

emulsion[7]
-

Volume of Distribution
Low (e.g., 0.33 L/kg)

[5]
High (e.g., 5.8 L/kg)[5] -

Terminal Phase Half-

life (t1/2)
~48-52 minutes[5] ~2.06 hours[5] -

Protein Binding ~98%[5] ~98%[5] -

Clinical Trial Protocols
General Experimental Workflow for Anesthesia
Induction Trials
A typical clinical trial evaluating fospropofol disodium for anesthesia induction follows a

structured workflow to ensure patient safety and data integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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